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Compound of Interest

Compound Name: Cyclo(Gly-Tyr)

Cat. No.: B196037

Essential Safety and Handling Guide for
Cyclo(Gly-Tyr)
FOR RESEARCH USE ONLY. NOT FOR PERSONAL OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the cyclic
dipeptide Cyclo(Gly-Tyr). Adherence to these guidelines is essential for ensuring personnel
safety and maintaining a safe laboratory environment.

Hazard Assessment

While a specific, comprehensive Safety Data Sheet (SDS) for Cyclo(Gly-Tyr) was not publicly
available, hazard information for structurally similar cyclic dipeptides indicates potential risks.
For instance, Cyclo(L-Pro-L-Tyr) is classified as toxic if swallowed, in contact with skin, or if
inhaled.[1] Therefore, it is prudent to handle Cyclo(Gly-Tyr) with a high degree of caution,
assuming it may present similar hazards.

Signal Word: Warning
Potential Hazard Statements (based on similar compounds):
e H302: Harmful if swallowed.

e H311: Toxic in contact with skin.[1]
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e H331: Toxic if inhaled.[1]

e H371: May cause damage to organs.[1]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.

o P270: Do not eat, drink or smoke when using this product.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

A risk assessment should be conducted for any procedure involving Cyclo(Gly-Tyr) to ensure
the appropriate level of PPE is selected. The following table summarizes the recommended
PPE.
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_ _ Respiratory Protective
Task Eye Protection Hand Protection ) )
Protection Clothing
Weighing and
Transferring Chemical splash Disposable nitrile  N95 respirator or ~ Standard

Solid Cyclo(Gly-
Tyr)

goggles

gloves

higher

laboratory coat

Recommended if

Preparing ) ) o L
Chemical splash Disposable nitrile  significant Standard
Cyclo(Gly-Tyr)
] goggles gloves aerosols may be laboratory coat
Solutions
generated.
Not generally
] required if
Handling ) o )
Safety glasses Disposable nitrile  handled in a Standard
Cyclo(Gly-Tyr) L : :
] with side shields gloves well-ventilated laboratory coat
Solutions

area or fume
hood.

Cleaning and

Waste Disposal

Chemical splash

goggles

Heavy-duty nitrile
or neoprene

gloves

As required by
the nature of the

spill or waste.

Chemical-
resistant apron
over a laboratory

coat.

Note: Always consult your institution's specific safety guidelines and the glove manufacturer's

chemical resistance data.

Operational Plan

e Upon receipt, inspect the container for any damage or leaks.

« Store in a cool, dry, and dark place, away from incompatible materials. Recommended

storage temperature is 4°C, protected from light.[2] For solutions, store at -20°C for up to one

month or -80°C for up to six months, protected from light.[2]

e Ensure the storage area is well-ventilated.
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All work with solid Cyclo(Gly-Tyr) or concentrated solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

Avoid generating dust.

Use dedicated spatulas and weighing boats for handling the solid.

Ensure all containers are clearly labeled with the full chemical name and any relevant hazard
warnings.

Small Spills:

Restrict access to the area.

[¢]

[e]

Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand).

[e]

Carefully sweep the absorbed material into a designated hazardous waste container.

o

Clean the spill area with a suitable solvent, followed by soap and water.

[¢]

Collect all cleaning materials as hazardous waste.

Large Spills:

o Evacuate the area immediately.

o Alert your institution's Environmental Health and Safety (EHS) department.

o Prevent entry to the area until it has been decontaminated by trained personnel.

Under no circumstances should Cyclo(Gly-Tyr) or its solutions be disposed of down the
drain.[3]

Collect all solid and liquid waste containing Cyclo(Gly-Tyr) in separate, clearly labeled, and
sealed containers.[3]
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e Label containers as "Hazardous Waste" and include the full chemical name and approximate
concentrations.[3]

o Store waste containers in a designated satellite accumulation area.[3]

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[3]

Experimental Protocol: Preparation of a Stock
Solution

This protocol outlines the general steps for preparing a stock solution of Cyclo(Gly-Tyr).
e Preparation:

o Don the appropriate PPE as specified in the table above.

o Perform all work within a chemical fume hood.

o Assemble all necessary equipment (e.g., analytical balance, weigh paper, spatula,
volumetric flask, appropriate solvent, vortex mixer).

» Weighing:
o Tare the analytical balance with a piece of weigh paper.
o Carefully weigh the desired amount of Cyclo(Gly-Tyr) powder.
o Record the exact weight.
 Dissolution:
o Carefully transfer the weighed powder to a volumetric flask of the desired volume.
o Add a small amount of the appropriate solvent (e.g., DMSO) to the flask.[2][4]

o Gently swirl or vortex the flask to dissolve the powder. Ultrasonic agitation may be
necessary.[2][4]
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o Once dissolved, add the solvent to the final volume.

e Storage:
o Cap the flask and mix the solution thoroughly.
o Transfer the stock solution to a clearly labeled and appropriate storage container.

o Store the solution at the recommended temperature.[2][4]

Diagrams
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Preparation Phase

Assess Hazards & Review SDS

Select Appropriate PPE

Inspect PPE for Damage

Donning ‘;equence

Don Lab Coat

Don Respirator (if required)

Don Eye/Face Protection

Don Gloves

Handling ‘; Disposal

Conduct Work in Fume Hood

A4

Segregate Hazardous Waste

Doffing %;equence

Remove Gloves

Remove Lab Coat

Remove Eye/Face Protection

Remove Respirator

Wash Hands Thoroughly
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Waste Generation
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/
\ / Collection & Storage v
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~,

Store in Satellite Accumulation Area

Final Disposal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Cyclo(Gly-
Tyr)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b196037#personal-protective-equipment-for-handling-

cyclo-gly-tyr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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